Thymidine-5'-diphosphate

Specification

• Description: dTDP, also known as deoxy-tdp, belongs to the class of organic compounds known as pyrimidine 2'-deoxyribonucleoside diphosphates. These are pyrimidine nucleotides with a diphosphate group linked to the ribose moiety lacking a hydroxyl group at position 2. dTDP is slightly soluble (in water) and a moderately acidic compound (based on its pKa). Within the cell, dTDP is primarily located in the mitochondria, nucleus and cytoplasm. dTDP exists in all eukaryotes, ranging from yeast to humans. dTDP participates in a number of enzymatic reactions. In particular, dTDP can be biosynthesized from 5-thymidylic acid through the action of the enzyme thymidylate synthase. In addition, dTDP can be converted into 5-thymidylic acid; which is mediated by the enzyme soluble calcium-activated nucleotidase 1. In humans, dTDP is involved in the pyrimidine metabolism pathway. dTDP is also involved in several metabolic disorders, some of which include dihydropyrimidinase deficiency, UMP synthase deficiency (orotic aciduria), the mngie (mitochondrial neurogastrointestinal encephalopathy) pathway, and Beta ureidopropionase deficiency.; DTDP is a thymidine phosphate having a diphosphate group at the 5'-position. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a pyrimidine 2'-deoxyribonucleoside 5'-diphosphate and a thymidine phosphate. It is a conjugate acid of a dTDP(3-).
• CAS No.: 125376-11-6
• Molecular Formula: C10H16N2O11P2
• Molecular Weight: 402.19 g/mol
• IUPAC Name: [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl phosphono hydrogen phosphate
• Standard InChI: InChI=1S/C10H16N2O11P2/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(22-8)4-21-25(19,20)23-24(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
• Standard InChI Key: UJLXYODCHAELLY-XLPZGREQSA-N
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)O)O
• SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)O)O
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2CC(C(O2)COP(=O)(O)OP(=O)(O)O)O